Cas no 1395346-29-8 (5-Methoxycarbonyl Deferasirox)

5-Methoxycarbonyl Deferasirox is a synthetic derivative of deferasirox, an iron chelator used in the treatment of chronic iron overload. This modified compound incorporates a methoxycarbonyl group, enhancing its physicochemical properties and potential bioavailability. The structural modification may improve metabolic stability and solubility, facilitating more efficient iron binding and excretion. Its chelating mechanism selectively targets ferric iron (Fe³⁺), reducing oxidative stress and iron accumulation in tissues. This derivative is of interest in pharmaceutical research for optimizing pharmacokinetic profiles while maintaining low toxicity. Its precise iron-binding affinity and tailored properties make it a candidate for further development in iron overload therapies.

5-Methoxycarbonyl Deferasirox structure

Product Name:5-Methoxycarbonyl Deferasirox

CAS No:1395346-29-8

MF:C₂₂H₁₅N₃O₆

MW:417.371005296707

CID:1061850

PubChem ID:137184863

Update Time:2025-05-28

5-Methoxycarbonyl Deferasirox Chemical and Physical Properties

Names and Identifiers

- 5-Methoxycarbonyl Deferasirox
- 4-[5-(2-hydroxy-5-methoxycarbonylphenyl)-3-(2-hydroxyphenyl)-1H-1,2,4-triazol-1-yl]benzoic acid
- 5-Methoxycarbonyl De
- 1395346-29-8
- BCP31166
- 3-[1-(4-Carboxyphenyl)-3-(2-hydroxyphenyl)-1H-1,2,4-triazol-5-yl]-4-hydroxybenzoic Acid 1-Methyl Ester
- 3-[2-(4-Carboxyphenyl)-5-(2-hydroxyphenyl)-1,2,4-triazol-3-yl]-4-hydroxybenzoic acid
- Deferasirox Impurity 2
- Inchi： 1S/C22H15N3O6/c26-17-4-2-1-3-15(17)19-23-20(16-11-13(22(30)31)7-10-18(16)27)25(24-19)14-8-5-12(6-9-14)21(28)29/h1-11,26-27H,(H,28,29)(H,30,31)
- InChI Key： WJUPKLBTSCCXLT-UHFFFAOYSA-N
- SMILES： OC1=CC=C(C(=O)O)C=C1C1=NC(C2C=CC=CC=2O)=NN1C1C=CC(C(=O)O)=CC=1

Computed Properties

Exact Mass: 417.09608521g/mol
Monoisotopic Mass: 417.09608521g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 31
Rotatable Bond Count: 5
Complexity: 655
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 146Å²

5-Methoxycarbonyl Deferasirox Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

5-Methoxycarbonyl Deferasirox Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M261320-2.5mg	5-Methoxycarbonyl Deferasirox	1395346-29-8	2.5mg	$316.00	2023-05-18
TRC	M261320-25mg	5-Methoxycarbonyl Deferasirox	1395346-29-8	25mg	$2463.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-482687-2.5 mg	5-Methoxycarbonyl Deferasirox,	1395346-29-8	2.5 mg	￥3,685.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-482687-2.5mg	5-Methoxycarbonyl Deferasirox,	1395346-29-8	2.5mg	￥3685.00	2023-09-05
TRC	M261320-100mg	5-Methoxycarbonyl Deferasirox	1395346-29-8	100mg	$ 9200.00	2023-09-07